Cas no 89721-07-3 (Isoquinoline, 3-chloro-1-phenyl-)

• Product name: Isoquinoline, 3-chloro-1-phenyl-
• CAS No: 89721-07-3
• MF: C₁₅H₁₀ClN
• MW: 239.699602603912
• CID: 591660
• PubChem ID: 10752514

Isoquinoline, 3-chloro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3-chloro-1-phenyl-
• 3-chloro-1-phenylisoquinoline
• SCHEMBL20464228
• 89721-07-3
• DTXSID00444420

• Inchi： InChI=1S/C15H10ClN/c16-14-10-12-8-4-5-9-13(12)15(17-14)11-6-2-1-3-7-11/h1-10H
• InChI Key： LZRDUNPETLXZLD-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NC(=CC3=CC=CC=C32)Cl

Computed Properties

• Exact Mass: 239.0501770g/mol
• Monoisotopic Mass: 239.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 12.9Ų